Cas no 1203686-23-0 (3-[(4-fluorophenyl)methyl]azetidine hydrochloride)

• Product Name: 3-[(4-fluorophenyl)methyl]azetidine hydrochloride
• CAS No: 1203686-23-0
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD16619084
• CID: 4577127
• PubChem ID: 56828094
• Update Time: 2025-06-08

3-[(4-fluorophenyl)methyl]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)methyl]azetidine hydrochloride

• MDL： MFCD16619084
• Inchi： 1S/C10H12FN.ClH/c11-10-3-1-8(2-4-10)5-9-6-12-7-9;/h1-4,9,12H,5-7H2;1H
• InChI Key： ZXNYCKYOAAOKPJ-UHFFFAOYSA-N
• SMILES： C(C1CNC1)C1C=CC(F)=CC=1.Cl

Additional information on 3-[(4-fluorophenyl)methyl]azetidine hydrochloride

Research Brief on 3-[(4-fluorophenyl)methyl]azetidine hydrochloride (CAS: 1203686-23-0): Recent Advances and Applications

3-[(4-fluorophenyl)methyl]azetidine hydrochloride (CAS: 1203686-23-0) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine core and fluorophenyl moiety, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its pharmacological properties, synthetic routes, and applications in targeting various disease pathways, particularly in central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-[(4-fluorophenyl)methyl]azetidine hydrochloride as a precursor in the synthesis of sigma-1 receptor ligands. The research demonstrated that modifications to the azetidine ring could enhance binding affinity and selectivity, making it a valuable scaffold for developing neuroprotective agents. The study utilized computational docking and in vitro assays to validate the compound's interaction with the sigma-1 receptor, highlighting its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, recent preclinical studies have explored the anticancer properties of derivatives of 3-[(4-fluorophenyl)methyl]azetidine hydrochloride. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the compound's efficacy in inhibiting histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study reported that fluorophenyl-substituted azetidine derivatives exhibited potent HDAC inhibitory activity, with IC50 values in the nanomolar range, suggesting their utility as chemotherapeutic agents.

The synthetic accessibility of 3-[(4-fluorophenyl)methyl]azetidine hydrochloride has also been a focus of recent research. A 2023 article in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, emphasizing green chemistry principles. The optimized procedure achieved a high yield (85%) and purity (>99%), making it suitable for industrial-scale production. This advancement addresses previous challenges related to the compound's availability for large-scale pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 3-[(4-fluorophenyl)methyl]azetidine hydrochloride-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate blood-brain barrier permeability, necessitating further structural optimization for CNS applications. Additionally, toxicity profiles of its derivatives require comprehensive evaluation in animal models to ensure safety. Future research directions may include the development of prodrug strategies or nanoparticle-based delivery systems to enhance bioavailability and target specificity.

In conclusion, 3-[(4-fluorophenyl)methyl]azetidine hydrochloride represents a versatile scaffold in drug discovery, with demonstrated potential in neurodegenerative diseases and oncology. Continued research into its mechanism of action, synthetic optimization, and therapeutic applications will be critical for advancing this compound toward clinical trials. The integration of computational modeling, high-throughput screening, and innovative synthetic methodologies will further elucidate its full pharmacological potential.